![molecular formula C18H25F3N2 B5769579 1-(4-methylcyclohexyl)-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B5769579.png)
1-(4-methylcyclohexyl)-4-[3-(trifluoromethyl)phenyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methylcyclohexyl)-4-[3-(trifluoromethyl)phenyl]piperazine, commonly known as CTMP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1950s and has since been used in various scientific research applications. CTMP is known for its unique chemical properties, which make it a valuable tool for studying the biochemical and physiological effects of various compounds.
Mechanism of Action
CTMP works by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to an increase in their levels. This results in a stimulant effect, which can lead to increased alertness, focus, and energy.
Biochemical and Physiological Effects:
CTMP has been found to have various biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to a euphoric effect.
Advantages and Limitations for Lab Experiments
The main advantage of using CTMP in lab experiments is its potent inhibitory effects on dopamine and norepinephrine transporters, making it a valuable tool for studying the mechanisms of action of various psychostimulant drugs. However, its use is limited by its potential for abuse and dependence, as well as its potential for adverse side effects.
Future Directions
There are several future directions for research involving CTMP, including the development of new compounds with similar chemical properties, the study of its effects on other neurotransmitter systems, and the investigation of its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.
In conclusion, CTMP is a valuable tool for studying the biochemical and physiological effects of various compounds. Its unique chemical properties make it a valuable tool for drug discovery, neuropharmacology, and behavioral studies. However, its use is limited by its potential for abuse and dependence, as well as its potential for adverse side effects. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.
Synthesis Methods
The synthesis of CTMP involves the reaction of 1-(4-methylcyclohexyl)piperazine with 3-(trifluoromethyl)benzaldehyde in the presence of a catalyst. The resulting product is then purified using various techniques such as chromatography and recrystallization.
Scientific Research Applications
CTMP has been used in various scientific research applications, including drug discovery, neuropharmacology, and behavioral studies. It has been found to exhibit potent inhibitory effects on dopamine and norepinephrine transporters, making it a valuable tool for studying the mechanisms of action of various psychostimulant drugs.
properties
IUPAC Name |
1-(4-methylcyclohexyl)-4-[3-(trifluoromethyl)phenyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25F3N2/c1-14-5-7-16(8-6-14)22-9-11-23(12-10-22)17-4-2-3-15(13-17)18(19,20)21/h2-4,13-14,16H,5-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKYYJFXCYFAYNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25F3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methylcyclohexyl)-4-[3-(trifluoromethyl)phenyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.